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Compound of Interest

Compound Name: 4-Phenoxybenzoic acid

Cat. No.: B045581

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the physicochemical properties of
4-Phenoxybenzoic acid, with a specific focus on its melting point and solubility. This
document is intended to be a valuable resource for professionals in research, development,
and quality control.

Core Physicochemical Properties of 4-
Phenoxybenzoic Acid

4-Phenoxybenzoic acid is a white to slightly yellow crystalline powder.[1] It is an aromatic
carboxylic acid with a phenoxy group attached to the benzene ring. This structure imparts a
combination of hydrophobic and hydrophilic characteristics, influencing its solubility and other
physical properties.

Quantitative Data Summary

The following tables summarize the key quantitative data for the melting point and solubility of
4-Phenoxybenzoic acid.

Table 1: Melting Point of 4-Phenoxybenzoic Acid
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Parameter Value (°C) Source(s)
Melting Point Range 163-165 [1112][3]
Melting Point Range 159.0-165.0 [4]

Melting Point 144-146 [5]

Note: The slight variations in melting point ranges can be attributed to different experimental
conditions and the purity of the sample.

Table 2: Solubility of 4-Phenoxybenzoic Acid

Solvent Solubility Description Source(s)
Water Sparingly soluble
Hot Methanol Very faint turbidity [11[31[5]

Experimental Protocols

The following sections detail the standardized experimental methodologies for determining the
melting point and solubility of a solid organic compound like 4-Phenoxybenzoic acid.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase. For a pure crystalline solid, this transition occurs over a narrow temperature range. The
presence of impurities typically lowers and broadens the melting point range.[6][7][8][9][10][11]

Principle: A small, finely powdered sample of the organic compound is heated at a controlled
rate, and the temperatures at which melting begins and is complete are recorded.[8][12]

Apparatus:
» Melting point apparatus (e.g., Mel-Temp or similar)[8]

» Capillary tubes (sealed at one end)[8]
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o Thermometer (calibrated)[12]
e Mortar and pestle
Procedure:

o Sample Preparation: A small amount of the dry 4-Phenoxybenzoic acid is finely powdered
using a mortar and pestle.[12]

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the solid into the sealed end,
aiming for a sample height of 2-3 mm.[13]

o Apparatus Setup: The packed capillary tube is placed into the heating block of the melting
point apparatus.[12]

e Heating: The sample is heated rapidly to a temperature approximately 10-15°C below the
expected melting point. The heating rate is then reduced to 1-2°C per minute to allow for
accurate observation.[13]

o Observation and Recording: The temperature at which the first drop of liquid appears (T1)
and the temperature at which the entire sample becomes a clear liquid (T2) are recorded.
The melting point is reported as the range T1-T2.[14]

Solubility Determination

Solubility is defined as the maximum amount of a solute that can dissolve in a given amount of

solvent at a specific temperature to form a saturated solution.[15][16]

Principle: A known mass of the solute is added in small increments to a fixed volume of the
solvent at a constant temperature until saturation is reached.

Apparatus:

e Analytical balance

o Test tubes or small flasks with stoppers[15]
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Graduated cylinder or pipette[15]

Spatula[15]

Vortex mixer or magnetic stirrer

Constant temperature bath
Procedure:

e Solvent Measurement: A precise volume of the solvent (e.g., 10 mL of water or methanol) is
measured and placed into a test tube or flask.[15]

o Temperature Control: The vessel containing the solvent is placed in a constant temperature
bath to maintain the desired experimental temperature.

¢ Solute Addition: A pre-weighed amount of 4-Phenoxybenzoic acid is added to the solvent.

» Dissolution: The mixture is agitated vigorously (e.g., using a vortex mixer) for a set period to
ensure thorough mixing and to facilitate dissolution.[17]

o Observation: The mixture is observed to see if the solid has completely dissolved.

» Incremental Addition: If the solid dissolves completely, more pre-weighed increments of the
solute are added, with agitation after each addition, until a point is reached where a small
amount of undissolved solid remains.[15]

o Equilibration: The saturated solution is then stirred for an extended period to ensure
equilibrium is reached.

» Quantification: The total mass of the dissolved solute is calculated by subtracting the mass of
the remaining undissolved solid from the total mass of the solute added. The solubility is then
expressed as mass of solute per volume of solvent (e.g., g/100 mL).

Visualizations

The following diagrams illustrate the experimental workflows and a key logical relationship in
the analysis of 4-Phenoxybenzoic acid.
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Caption: Experimental Workflow for Melting Point Determination.
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Caption: Experimental Workflow for Solubility Determination.
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Caption: Logical Relationship Between Purity and Melting Point.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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